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Compound of Interest

Compound Name: Red-CLA

Cat. No.: B3030312

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel chemical entities with unique biological activities is a cornerstone of
therapeutic innovation. One such molecule, designated as Red-CLA, has garnered interest for
its potential applications in pharmaceutical and biomedical research. This technical guide
provides a comprehensive overview of the available information on Red-CLA, focusing on its
synthesis, photophysical properties, and potential mechanisms of action to support further
investigation and drug development efforts.

Chemical Identity and Physicochemical Properties

Red-CLA is a complex organic molecule characterized by a sophisticated architecture that
includes a sulfonate group and an imidazo[1,2-a]pyrazine moiety.[1] While the name might
suggest a relationship to Conjugated Linoleic Acid (CLA), its molecular structure is distinct. The
compound is identified by the molecular formula C50H51N709S2 and has a molecular weight
of 958.1 g/mol .[2]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source
Molecular Formula C50H51N709S2 PubChem|[2]
Molecular Weight 958.1 g/mol PubChem|[2]
XLogP3-AA 4.5 PubChem|[2]
Exact Mass 957.31896858 Da PubChem
Monoisotopic Mass 957.31896858 Da PubChem

Table 1: Physicochemical Properties of Red-CLA

Synthesis of Red-CLA

Detailed, publicly available protocols for the synthesis of Red-CLA are currently limited. The
complex heterocyclic structure suggests a multi-step synthetic route, likely involving the
construction of the imidazo[1,2-a]pyrazine core followed by the introduction of the sulfonate
group and other substituents. Researchers interested in obtaining Red-CLA may need to refer
to patented synthetic methods or engage in custom synthesis based on its known chemical
structure.

Photophysical Properties

At present, there is a notable absence of published data specifically detailing the photophysical
properties of Red-CLA, such as its absorption and emission spectra, quantum yield, and
fluorescence lifetime. The name "Red-CLA" implies that the compound possesses a distinct
color, which arises from the absorption of light in the visible region of the electromagnetic
spectrum. The presence of an extended conjugated system, often found in molecules with
imidazopyrazine cores, typically imparts chromophoric properties.

Further experimental investigation is required to characterize the photophysical behavior of
Red-CLA. A proposed experimental workflow for such a characterization is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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